Cas no 89820-42-8 (Benzenemethanol, 3-(octyloxy)-)

Benzenemethanol, 3-(octyloxy)- structure
89820-42-8 structure
Product Name:Benzenemethanol, 3-(octyloxy)-
CAS No:89820-42-8
MF:C15H24O2
MW:236.349864959717
CID:588073
PubChem ID:43129620
Update Time:2025-04-19

Benzenemethanol, 3-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-(octyloxy)-
    • (3-octoxyphenyl)methanol
    • [3-(OCTYLOXY)PHENYL]METHANOL
    • (3-Octyloxyphenyl)methanol
    • DTXSID40655452
    • SCHEMBL15779393
    • A1-05289
    • 89820-42-8
    • Inchi: 1S/C15H24O2/c1-2-3-4-5-6-7-11-17-15-10-8-9-14(12-15)13-16/h8-10,12,16H,2-7,11,13H2,1H3
    • InChI Key: KIPQIHYWCSWFAX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(CO)C=1)CCCCCCCC

Computed Properties

  • Exact Mass: 236.178
  • Monoisotopic Mass: 236.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 4.4
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